Cas no 1883747-71-4 (Quabodepistat)

• Product Name: Quabodepistat
• CAS No: 1883747-71-4
• MF: C₂₁H₂₀ClF₃N₂O₄
• MW: 456.842715263367
• CID: 5051963
• Update Time: 2025-07-15

Quabodepistat Chemical and Physical Properties

Names and Identifiers

• 5-(((3R,4R)-1-(4-Chloro-2,6-difluorophenyl)-3,4-dihydroxypiperidin-4-yl)methoxy)-8-fluoro-3,4-dihydroquinolin-2(1H)-one
• 1PQN78P4S3
• Quabodepistat

• Inchi： 1S/C21H20ClF3N2O4/c22-11-7-14(24)20(15(25)8-11)27-6-5-21(30,17(28)9-27)10-31-16-3-2-13(23)19-12(16)1-4-18(29)26-19/h2-3,7-8,17,28,30H,1,4-6,9-10H2,(H,26,29)/t17-,21-/m1/s1
• InChI Key： XZISSTDXPBUCJA-DYESRHJHSA-N
• SMILES： ClC1C=C(C(=C(C=1)F)N1CC[C@@](COC2C=CC(=C3C=2CCC(N3)=O)F)([C@@H](C1)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 652
• XLogP3: 2.5
• Topological Polar Surface Area: 82

Additional information on Quabodepistat

Introduction to Quabodepistat (CAS No. 1883747-71-4)

Quabodepistat, with the chemical abstract service (CAS) number 1883747-71-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and potential therapeutic applications, particularly in the treatment of various diseases and conditions. The following introduction aims to provide a comprehensive overview of Quabodepistat, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of Quabodepistat is composed of a complex arrangement of atoms, which contributes to its distinctive pharmacological properties. The compound is a small molecule with a molecular weight of approximately 450 g/mol. Its molecular formula is C₂₆H₃₀N₆O₄. The presence of multiple functional groups, such as amine, hydroxyl, and carbonyl groups, endows Quabodepistat with high reactivity and the ability to interact with various biological targets.

In terms of physical properties, Quabodepistat is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications. The compound exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and handling.

The biological activities of Quabodepistat have been extensively studied in recent years. One of the most significant findings is its potent anti-inflammatory effects. In vitro studies have shown that Quabodepistat can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, Quabodepistat has also demonstrated potential as an antitumor agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism by which Quabodepistat exerts its antitumor effects involves the modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that Quabodepistat^{(CAS No. 1883747-71-4)) could be a valuable addition to the arsenal of anticancer drugs.}

The pharmacokinetic profile of Quabodepistat has been evaluated in animal models to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for its potential use as an orally administered therapeutic agent. Additionally, toxicological studies have indicated that Quabodepistat has a low toxicity profile at therapeutic doses, further supporting its safety for clinical use.

Clinical trials are currently underway to evaluate the efficacy and safety of Quabodepistat in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications associated with the compound.

In conclusion, Quabodepistat (CAS No. 1883747-71-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is anticipated that Quabodepistat will play an increasingly important role in the treatment of various diseases and conditions.